N-(2-(2-methoxyphenoxy)ethyl)-2-(8-methyl-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-3-yl)acetamide

• IUPAC Name: N-[2-(2-methoxyphenoxy)ethyl]-2-(8-methyl-4-oxo-5H-pyrimido[5,4-b]indol-3-yl)acetamide
• InChI: InChI=1S/C22H22N4O4/c1-14-7-8-16-15(11-14)20-21(25-16)22(28)26(13-24-20)12-19(27)23-9-10-30-18-6-4-3-5-17(18)29-2/h3-8,11,13,25H,9-10,12H2,1-2H3,(H,23,27)
• InChI Key: SLEVYHNHFZTDAR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NC3=C2N=CN(C3=O)CC(=O)NCCOC4=CC=CC=C4OC
• Molecular Formula: C22H22N4O4
• Molecular Weight: 406.4 g/mol

Description

N-(2-(2-methoxyphenoxy)ethyl)-2-(8-methyl-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-3-yl)acetamide is a useful research compound. Its molecular formula is C22H22N4O4 and its molecular weight is 406.442. The purity is usually 95%.
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Scientific Research Applications

Biological Effects of Acetamide Derivatives

Acetamide and its derivatives have been studied for their biological effects, including toxicological aspects. A comprehensive review by Kennedy (2001) in "Critical Reviews in Toxicology" elaborates on the toxicology of acetamide and similar compounds, emphasizing their commercial importance and the biological consequences of exposure. Such studies are crucial for understanding the safety profile and environmental impact of chemical compounds, including potential applications in pharmaceuticals and agriculture Kennedy, 2001.

Advanced Oxidation Processes for Degradation

Research on advanced oxidation processes (AOPs) for the degradation of various compounds, including those similar to the compound , highlights the environmental applications of chemical research. For instance, Qutob et al. (2022) reviewed the degradation of acetaminophen by AOPs, discussing the generation of by-products and their biotoxicity. Such studies are pivotal for environmental science, suggesting that compounds with acetamide structures could be relevant in water treatment and pollution management Qutob et al., 2022.

Synthesis and Pharmacological Activities

The synthesis and pharmacological activities of phenoxy acetamide and its derivatives have been explored, indicating the importance of such compounds in medicinal chemistry. Al-Ostoot et al. (2021) conducted a literature survey on the chemical diversity and pharmacological potential of phenoxy acetamide derivatives, revealing their significance in designing new pharmaceuticals. This suggests potential research directions for the original compound in drug development and therapeutic applications Al-Ostoot et al., 2021.

Environmental and Health Implications

Studies on the environmental and health implications of chemical compounds, including those structurally related to acetamide derivatives, are essential for understanding their overall impact. For example, research on the biodegradation and fate of ethyl tert-butyl ether (ETBE) in soil and groundwater by Thornton et al. (2020) provides insights into the environmental persistence and treatment of chemical pollutants. Such information could be relevant for assessing the environmental behavior and degradation pathways of similar compounds Thornton et al., 2020.